Cas no 63877-42-9 (Propanedioic acid, methyl 1-methylethyl ester)

Propanedioic acid, methyl 1-methylethyl ester structure
63877-42-9 structure
Product Name:Propanedioic acid, methyl 1-methylethyl ester
CAS No:63877-42-9
MF:C7H12O4
MW:160.167782783508
CID:425515
PubChem ID:22058988
Update Time:2025-04-19

Propanedioic acid, methyl 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, methyl 1-methylethyl ester
    • 1-O-methyl 3-O-propan-2-yl propanedioate
    • DTXSID10622131
    • SCHEMBL1983440
    • methyl isopropyl malonate
    • Methyl propan-2-yl propanedioate
    • SY352190
    • isopropyl methyl malonate
    • 63877-42-9
    • Inchi: 1S/C7H12O4/c1-5(2)11-7(9)4-6(8)10-3/h5H,4H2,1-3H3
    • InChI Key: WVMXPRWVUFCGTJ-UHFFFAOYSA-N
    • SMILES: O(C(CC(=O)OC)=O)C(C)C

Computed Properties

  • Exact Mass: 160.07356
  • Monoisotopic Mass: 160.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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